![molecular formula C20H20N2O6S2 B2368264 (Z)-ethyl 2-(2-((2-methoxybenzoyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate CAS No. 865247-42-3](/img/structure/B2368264.png)
(Z)-ethyl 2-(2-((2-methoxybenzoyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each targeting a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties are influenced by the compound’s molecular structure. Unfortunately, without specific experimental data, it’s difficult to provide a detailed analysis of these properties .Scientific Research Applications
Synthesis and Characterization
- This compound is involved in the synthesis of novel chemical derivatives. For instance, it has been used in the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, highlighting its role in the development of new chemical entities (Mohamed, 2014), (Mohamed, 2021).
Catalysis
- In catalysis, derivatives of this compound have been used to encapsulate molybdenum(VI) complex with thiazole-hydrazone ligand in zeolite Y. This material serves as an efficient, reusable catalyst for the oxidation of primary alcohols and hydrocarbons, demonstrating the compound's potential in catalytic applications (Ghorbanloo & Alamooti, 2017).
Pharmaceutical Intermediates
- Some derivatives of this compound have been synthesized as key intermediates for pharmaceuticals such as Cefixime and Carumonam. This showcases its importance in the pharmaceutical industry (Da-kui, 2009).
Antimicrobial Activity
- Schiff base ligands derived from similar compounds have been synthesized and shown to possess antimicrobial activities. This highlights the potential use of this compound in developing new antimicrobial agents (Vinusha et al., 2015).
Green Synthesis
- The compound has also been used in green synthesis methodologies. For example, an efficient synthesis toward a derivative involving a three-component tandem reaction in ionic liquid media has been described, emphasizing environmentally friendly synthetic routes (Shahvelayati et al., 2017).
Mechanism of Action
Safety and Hazards
The safety and hazards of a compound depend on its reactivity, toxicity, and environmental impact. Without specific data on this compound, it’s challenging to provide detailed safety information. As with all chemicals, appropriate safety precautions should be taken when handling and disposing of this compound .
Properties
IUPAC Name |
ethyl 2-[2-(2-methoxybenzoyl)imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O6S2/c1-4-28-18(23)12-22-15-10-9-13(30(3,25)26)11-17(15)29-20(22)21-19(24)14-7-5-6-8-16(14)27-2/h5-11H,4,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXYDCKQMDKAOQV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CC=CC=C3OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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